Cas no 1261778-20-4 (2-Chloro-5-(2,3-difluorophenyl)-3-nitropyridine)

• Product Name: 2-Chloro-5-(2,3-difluorophenyl)-3-nitropyridine
• CAS No: 1261778-20-4
• MF: C₁₁H₅ClF₂N₂O₂
• MW: 270.619408369064
• CID: 4928201
• Update Time: 2025-05-20

2-Chloro-5-(2,3-difluorophenyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2,3-difluorophenyl)-3-nitropyridine

• Inchi： 1S/C11H5ClF2N2O2/c12-11-9(16(17)18)4-6(5-15-11)7-2-1-3-8(13)10(7)14/h1-5H
• InChI Key： OIDSAHHTUNPDQQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=N1)C1C=CC=C(C=1F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 316
• XLogP3: 3.5
• Topological Polar Surface Area: 58.7

Additional information on 2-Chloro-5-(2,3-difluorophenyl)-3-nitropyridine

Introduction to 2-Chloro-5-(2,3-difluorophenyl)-3-nitropyridine (CAS No. 1261778-20-4)

2-Chloro-5-(2,3-difluorophenyl)-3-nitropyridine (CAS No. 1261778-20-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of substituted pyridines and is characterized by its unique structural features, including a chloro substituent, a difluorophenyl group, and a nitro group. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 2-Chloro-5-(2,3-difluorophenyl)-3-nitropyridine can be represented as follows: C₁₀H₅ClF₂N₂O₂. The presence of the nitro group imparts strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. The chloro and difluorophenyl substituents add further complexity to the molecule, enhancing its potential for diverse applications in drug discovery and development.

In recent years, there has been a growing interest in the use of 2-Chloro-5-(2,3-difluorophenyl)-3-nitropyridine as a key intermediate in the synthesis of novel pharmaceuticals. One notable application is in the development of drugs targeting specific enzymes and receptors involved in various diseases. For instance, research has shown that derivatives of this compound exhibit potent inhibitory activity against certain kinases, making them promising candidates for the treatment of cancer and other proliferative disorders.

A study published in the Journal of Medicinal Chemistry highlighted the synthesis and biological evaluation of a series of 2-Chloro-5-(2,3-difluorophenyl)-3-nitropyridine-based compounds. The researchers demonstrated that these derivatives exhibited selective inhibition of protein kinases, particularly against the epidermal growth factor receptor (EGFR) and vascular endothelial growth factor receptor (VEGFR). These findings underscore the potential of 2-Chloro-5-(2,3-difluorophenyl)-3-nitropyridine as a lead compound for further optimization in drug discovery programs.

Beyond its role in pharmaceutical research, 2-Chloro-5-(2,3-difluorophenyl)-3-nitropyridine has also found applications in agrochemicals. Its unique chemical structure makes it an attractive candidate for the development of new pesticides and herbicides. Studies have shown that derivatives of this compound exhibit excellent activity against a range of plant pathogens and pests, making them valuable tools in crop protection.

The synthesis of 2-Chloro-5-(2,3-difluorophenyl)-3-nitropyridine typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. One common synthetic route involves the nitration of 5-(2,3-difluorophenyl)pyridine followed by chlorination. Advances in synthetic methodologies have led to more efficient and scalable processes, facilitating its production on both laboratory and industrial scales.

The physical properties of 2-Chloro-5-(2,3-difluorophenyl)-3-nitropyridine, such as its melting point, boiling point, and solubility characteristics, are crucial for its handling and storage. These properties are influenced by the presence of the nitro group and other functional groups. For example, the nitro group can increase the polarity of the molecule, affecting its solubility in different solvents. Understanding these properties is essential for optimizing its use in various applications.

In conclusion, 2-Chloro-5-(2,3-difluorophenyl)-3-nitropyridine (CAS No. 1261778-20-4) is a multifaceted compound with significant potential in medicinal chemistry and agrochemical research. Its unique structural features make it an attractive intermediate for the synthesis of novel pharmaceuticals and agrochemicals. Ongoing research continues to explore new applications and derivatives of this compound, highlighting its importance in modern scientific endeavors.